Cas no 1505350-15-1 (4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid
• CAS No: 1505350-15-1
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6033994
• PubChem ID: 82621481
• Update Time: 2025-05-21

4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid
• EN300-1821198
• 1505350-15-1

• Inchi： 1S/C12H14O5/c13-9-2-1-8(7-10(9)14)12(11(15)16)3-5-17-6-4-12/h1-2,7,13-14H,3-6H2,(H,15,16)
• InChI Key： QGMBAUWYJPSMLB-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC(=C(C=2)O)O)CC1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87Ų

Additional information on 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid

4-(3,4-Dihydroxyphenyl)oxane-4-carboxylic Acid (CAS 1505350-15-1): A Comprehensive Overview

4-(3,4-Dihydroxyphenyl)oxane-4-carboxylic acid (CAS 1505350-15-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and material science. This compound, characterized by its unique oxane-carboxylic acid structure and dihydroxyphenyl moiety, exhibits a range of interesting chemical and biological properties. Its molecular formula is C12H14O5, and it belongs to the class of phenolic acids, which are widely studied for their potential health benefits and industrial applications.

The 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid structure features a six-membered oxane ring (also known as a tetrahydropyran ring) fused with a carboxylic acid group at the 4-position. The presence of two hydroxyl groups on the phenyl ring enhances its reactivity and makes it a promising candidate for various synthetic and biological applications. Researchers have been particularly interested in its potential as an antioxidant and anti-inflammatory agent, given the growing consumer demand for natural and synthetic compounds with health-promoting properties.

In recent years, the compound has been investigated for its role in neuroprotection and metabolic regulation, aligning with the increasing public interest in brain health and longevity. Studies suggest that derivatives of 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid may interact with cellular pathways involved in oxidative stress and inflammation, making it a subject of interest in the development of novel therapeutics for age-related diseases.

From a synthetic chemistry perspective, the oxane-carboxylic acid derivative serves as a versatile intermediate in the preparation of more complex molecules. Its dihydroxyphenyl group allows for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability has led to its use in the design of drug candidates, functional materials, and even cosmetic ingredients, where stability and bioactivity are critical factors.

The market for 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid has seen steady growth, driven by its potential in pharmaceuticals and nutraceuticals. With the rise of personalized medicine and the demand for bioactive compounds, suppliers and researchers are increasingly focusing on optimizing its synthesis and exploring new applications. The compound's CAS 1505350-15-1 serves as a key identifier in regulatory and commercial databases, ensuring accurate tracking and quality control in global supply chains.

In the context of green chemistry, efforts have been made to develop sustainable methods for producing 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid. Researchers are exploring biocatalytic routes and renewable feedstocks to reduce environmental impact, reflecting the broader industry shift toward eco-friendly practices. This aligns with consumer preferences for sustainable and ethically sourced ingredients in both healthcare and consumer products.

Looking ahead, the potential of 4-(3,4-dihydroxyphenyl)oxane-4-carboxylic acid continues to expand as new studies uncover its mechanisms of action and applications. Whether in drug development, functional foods, or advanced materials, this compound represents a fascinating intersection of chemistry, biology, and innovation. Its unique structure and properties ensure that it will remain a subject of scientific and commercial interest for years to come.